3-(3,5-dimethylisoxazol-4-yl)-N-((5-phenylisoxazol-3-yl)methyl)propanamide

• IUPAC Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]propanamide
• InChI: InChI=1S/C18H19N3O3/c1-12-16(13(2)23-20-12)8-9-18(22)19-11-15-10-17(24-21-15)14-6-4-3-5-7-14/h3-7,10H,8-9,11H2,1-2H3,(H,19,22)
• InChI Key: KDHLLJOCFDBIQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

3-(3,5-dimethylisoxazol-4-yl)-N-((5-phenylisoxazol-3-yl)methyl)propanamide, also known as DIPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DIPPA is a small molecule that can be synthesized using various methods and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Biological Evaluation

Isoxazole derivatives have been synthesized and evaluated for their biological activities. A study focused on synthesizing novel pyrazole, isoxazole, and other derivatives to assess their antimicrobial and anti-inflammatory properties. These compounds were prepared using multi-component cyclo-condensation reactions, highlighting the versatility of isoxazole frameworks in developing pharmacologically active agents (B. V. Kendre, M. G. Landge, S. Bhusare, 2015).

Anticancer Activity

Isoxazole derivatives have been investigated for their potential anticancer properties. Research synthesizing new Schiff bases of sulfa drugs, including isoxazole derivatives, evaluated their enzyme inhibition, molecular docking studies, and potential anticancer activities. These studies provide a foundation for exploring isoxazole compounds as therapeutic agents in cancer treatment (S. Alyar et al., 2019).

Herbicidal Activity

The synthesis and herbicidal activity of isoxazole-related compounds have been reported, suggesting potential applications in agriculture. These studies indicate that isoxazole derivatives can be effective herbicides, contributing to the development of new agricultural chemicals (Liu et al., 2008).

Selective Enzyme Inhibition

Isoxazole derivatives have been shown to selectively inhibit cyclooxygenase-1 (COX-1), suggesting their potential as anti-inflammatory drugs. This selective inhibition could lead to the development of novel anti-inflammatory agents with reduced side effects compared to non-selective COX inhibitors (P. Vitale et al., 2013).